Cas no 16367-71-8 (tert-Butyl 2-Amino-3-phenylpropanoate)

tert-Butyl 2-Amino-3-phenylpropanoate Properties

Names and Identifiers

• Phenylalanine, 1,1-dimethylethyl ester
• D-Phenylalanine 1.1-Dimethylethyl ester
• tert-butyl 2-amino-3-phenylpropanoate
• DTXSID301347222
• 16367-71-8
• SCHEMBL1221379
• MFCD12762205
• EN300-113093
• l-phe t-butyl ester
• AM20030026
• G71311
• tert-butyl2-amino-3-phenylpropanoate
• Z600614494
• D,L-phenylalanine tert-butyl ester
• 2-Amino-3-phenyl-propionic acid tert-butyl ester
• AKOS009156747
• DB-352839
• QOISWWBTZMFUEL-UHFFFAOYSA-N
• +Expand

• InChIKey： QOISWWBTZMFUEL-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H19NO2/c1-13(2,3)16-12(15)11(14)9-10-7-5-4-6-8-10/h4-8,11H,9,14H2,1-3H3
• SMILES： CC(C)(C)OC(=O)C(N)Cc1ccccc1

Computed Properties

• Exact Mass: 221.14167
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 221.142
• Heavy Atom Count: 16
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32